Cas no 78586-40-0 (1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine)

1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine structure
78586-40-0 structure
Product Name:1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:78586-40-0
MF:C10H12N4O4
MW:252.22668170929
CID:859666
PubChem ID:322053
Update Time:2025-04-19

1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1-pentofuranosyl-1H-pyrazolo[3,4-d]pyrimidine
    • 2-(hydroxymethyl)-5-pyrazolo[3,4-d]pyrimidin-1-yloxolane-3,4-diol
    • 8-Aza-7-deazapurine riboside
    • AC1L85LN
    • NSC277810
    • DTXSID70313831
    • NSC-277810
    • 78586-40-0
    • Inchi: 1S/C10H12N4O4/c15-3-6-7(16)8(17)10(18-6)14-9-5(2-13-14)1-11-4-12-9/h1-2,4,6-8,10,15-17H,3H2
    • InChI Key: FZGIESUOSIXWOH-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C2C(=CN=CN=2)C=N1)O)O

Computed Properties

  • Exact Mass: 252.08596
  • Monoisotopic Mass: 252.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 113.52
  • LogP: -1.56220
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